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Introduction

Idesia polycarpa Maxim., a deciduous tree native to East Asia, is gaining recognition for its rich
phytochemical profile, which includes a variety of bioactive compounds.[1][2] The fruits and
leaves of this plant are sources of valuable oils, fatty acids, tocopherols, flavonoids, and
polyphenols.[3][4][5] Among the diverse array of molecules, the phenolic glycoside Idesin has
been identified as a constituent of the plant's fruits and leaves.[6][7] Phenolic glycosides are a
class of natural products known for their wide range of biological activities, making Idesin a
compound of interest for further scientific investigation.

This technical guide provides a comprehensive overview of the current knowledge on Idesin.
Due to the limited specific research on this particular compound, this document also draws
upon information from structurally related phenolic glycosides isolated from Idesia polycarpa
and the biological activities of extracts in which Idesin is a known component. This guide is
intended for researchers, scientists, and drug development professionals interested in the
natural products of Idesia polycarpa.
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Chemical Profile of Idesin

Idesin is a phenolic glycoside with the chemical formula C13H1808.[8] Its structure consists of
a glucose molecule attached to a substituted phenol.

IUPAC Name: (2S,3R,4S,5S,6R)-2-[2-hydroxy-6-(hydroxymethyl)phenoxy]-6-
(hydroxymethyl)oxane-3,4,5-triol[8]

Chemical Structure:

Caption: 2D Chemical Structure of Idesin.

Proposed Biosynthesis of Idesin

The exact biosynthetic pathway of Idesin in Idesia polycarpa has not been elucidated.
However, based on the general biosynthesis of phenolic glycosides, a plausible pathway can
be proposed. The aglycone portion of Idesin is likely derived from the phenylpropanoid
pathway, starting with the amino acid phenylalanine. The glycosylation step would then involve
the transfer of a glucose moiety from a nucleotide sugar donor, such as UDP-glucose, to the
phenolic aglycone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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